N,N-Dimethylmethanimidamide
Description
N,N-Dimethylmethanimidamide (CAS: varies by derivative; systematic name: N,N-dimethylformamidine) is a versatile organic compound characterized by the general structure CH3–N–C(=NH)–N–CH3. It serves as a key intermediate in pharmaceutical and agrochemical synthesis. The compound’s reactivity stems from its imine group, which facilitates nucleophilic additions and cyclization reactions. Derivatives of this compound are widely used in drug design, particularly in antidiabetic agents (e.g., Metformin) and antiviral compounds .
Properties
CAS No. |
44205-42-7 |
|---|---|
Molecular Formula |
C3H8N2 |
Molecular Weight |
72.11 g/mol |
IUPAC Name |
N,N-dimethylmethanimidamide |
InChI |
InChI=1S/C3H8N2/c1-5(2)3-4/h3-4H,1-2H3 |
InChI Key |
DSWNRHCOGVRDOE-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C=N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects : Aryl substitutions (e.g., phenyl, nitro, chloro) enhance steric bulk and alter electronic properties, influencing binding affinity in drug-receptor interactions .
- Molecular Weight : Derivatives with aromatic substituents (e.g., phenyl, nitrophenyl) exhibit higher molecular weights, affecting solubility and bioavailability .
Physicochemical Properties
Table 2.2.1: Thermal and Solubility Data
Key Findings :
Insights :
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